3-Amino-5-(hydroxymethyl)-2-phenoxybenzene-1-sulfonamide

• CAS No.: 62273-23-8
• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol
• IUPAC Name: 3-amino-5-(hydroxymethyl)-2-phenoxybenzenesulfonamide
• InChI: InChI=1S/C13H14N2O4S/c14-11-6-9(8-16)7-12(20(15,17)18)13(11)19-10-4-2-1-3-5-10/h1-7,16H,8,14H2,(H2,15,17,18)
• InChI Key: LJCQTEGDYCSIOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=C2S(=O)(=O)N)CO)N

Description

3-Amino-5-(hydroxymethyl)-2-phenoxybenzene-1-sulfonamide is a useful research compound. Its molecular formula is C13H14N2O4S and its molecular weight is 294.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of lithium aluminium hydride (12.5 g) and dry dioxane (250 ml), a solution of ethyl 3-amino-4-phenoxy-5-sulfamylbenzoate (50 g) in dry dioxane (250 ml) is dropwise added at 90° C. during about one hour. After additional stirring and heating for 3 hours, the mixture is cooled, and ethyl acetate (25 ml) followed by water (50 ml) and 4 N acetic acid (310 ml) are very cautiously added dropwise. The solvents are thereafter removed in vacuo, and the residue is extracted with ethyl acetate (1 liter). The insoluble inorganic material is removed by filtration, and the filtrate is washed with aqueous sodium hydrogen carbonate and with water, and is then dried in the presence of magnesium sulphate. After filtration, the solvent is removed in vacuo to yield crude 3-amino-4-phenoxy-5-sulfamylbenzyl alcohol. After recrystallization from aqueous ethanol it is obtained with a melting point of 170° C.